4-{[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]methyl}benzonitrile

• IUPAC Name: 4-[[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H19N5O3/c1-2-16-22-18(23-28-16)17-15-5-3-4-10-24(15)20(27)25(19(17)26)12-14-8-6-13(11-21)7-9-14/h6-9H,2-5,10,12H2,1H3
• InChI Key: KDDYTSCAXLRBFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC4=CC=C(C=C4)C#N
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

4-{[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]methyl}benzonitrile is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Compounds with structures involving pyrimidines, oxadiazoles, and related heterocycles have been synthesized and evaluated for their biological activities, including anticancer and anti-inflammatory effects. For example, a study on pyrazolopyrimidine derivatives highlighted their potential as anticancer and anti-5-lipoxygenase agents, which suggests their relevance in developing treatments for cancer and inflammation-related diseases (Rahmouni et al., 2016).

Antimicrobial and Antitubercular Properties

Research on pyrimidine and oxadiazole derivatives also demonstrates their antimicrobial potential. A study on benzothiazole-containing pyrimido[2,1-b]benzothiazoles underlines their effectiveness against bacterial and fungal pathogens, including Mycobacterium tuberculosis, suggesting their utility in addressing infectious diseases (Bhoi et al., 2016).

Antioxidant Activity

The antioxidant properties of heterocyclic compounds are another area of interest. Compounds synthesized from pyrimidin-2-one derivatives showed significant antioxidant activity, indicating their potential in combating oxidative stress-related conditions (George et al., 2010).

Corrosion Inhibition

Beyond biomedical applications, heterocyclic compounds have been evaluated for their utility in materials science, such as corrosion inhibition. Benzimidazole derivatives containing oxadiazoles have demonstrated effectiveness in protecting mild steel against corrosion in acidic environments, showcasing their potential in industrial applications (Ammal et al., 2018).

Advanced Material Synthesis

The synthesis of novel polyimides and other polymers incorporating pyridine and oxadiazole units illustrates the application of these compounds in creating materials with desirable thermal and mechanical properties, relevant for electronics and aerospace industries (Wang et al., 2006).